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Compound of Interest

Compound Name: 2-Chloro-4-cyclopropoxyaniline

Cat. No.: B14067871

Get Quote

Urgent Operational Guide | Laboratory Safety & Environmental Compliance

Executive Summary: Immediate Action Required
Do NOT dispose of 2-Chloro-4-cyclopropoxyaniline down the drain. This compound is a

halogenated aniline derivative with significant aquatic toxicity and potential mutagenic

properties. It requires strict segregation into Halogenated Organic Waste streams.

Primary Hazard: Acute toxicity (Dermal/Oral) and Aquatic Toxicity (Long-term).

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

Immediate Spill Action: Evacuate, don double nitrile gloves and respirator, and use inert

absorbent.

Chemical Profile & Hazard Logic
To handle this chemical safely, you must understand the causality of its hazards. This is not

generic "chemical waste"; its structure dictates its disposal path.
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Feature Structural Alert Safety Consequence

Halogenation Chlorine atom at C2

Mandatory Segregation: Must

go to "Halogenated Waste."

Mixing with non-halogenated

solvents (like

acetone/methanol waste)

violates EPA/RCRA protocols

and increases incineration

costs.

Aniline Core Primary Amine

Incompatibility: Basic nature.

Incompatible with strong acids

and oxidizers (risk of

exothermic reaction or

formation of toxic N-oxides).

Ether Linkage Cyclopropoxy group

Lipophilicity: The cyclopropyl

group increases lipid solubility,

significantly enhancing dermal

absorption rates compared to

simple anilines.

Key Identifiers:

CAS Number: 1250620-68-8 (Commonly cited for this specific intermediate)

Molecular Formula: C₁₀H₁₂ClNO

Synonyms: 2-Chloro-4-(cyclopropylmethoxy)aniline; 3-Chloro-4-aminophenyl cyclopropyl

ether.

Pre-Disposal Segregation Protocol
Expert Insight: The most common compliance failure in drug discovery labs is mislabeling

halogenated anilines as generic "Organic Waste." This endangers downstream waste handlers.

Step 1: Waste Stream Identification
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You must segregate this compound into the Halogenated Organic stream.

Why? Incinerators require specific scrubbers to neutralize the Hydrogen Chloride (HCl) gas

generated when this molecule burns. Burning it in a standard non-halogenated line releases

corrosive acid gas, damaging facility infrastructure.

Step 2: Container Selection
Liquids (Mother Liquors/Solvents): Use HDPE (High-Density Polyethylene) or Amber Glass

carboys.

Constraint: Do not use metal cans if the solution is acidic (though the aniline itself is basic,

reaction mixtures may vary).

Solids (Filter Cakes/Contaminated PPE): Use a wide-mouth HDPE drum or a double-lined

hazardous waste bag labeled "Toxic Solids."

Step 3: Labeling Requirements
Your label must explicitly state:

Full Chemical Name: 2-Chloro-4-cyclopropoxyaniline.

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Environmental Hazard.

Constituents: If in solution, list the solvent % (e.g., "Dichloromethane 90%, 2-Chloro-4-
cyclopropoxyaniline 10%").

Detailed Disposal Workflow
This protocol ensures a self-validating system where errors are caught before the waste leaves

the hood.

Workflow Diagram
The following decision tree illustrates the critical decision points for segregating this specific

compound.
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Waste Generation:
2-Chloro-4-cyclopropoxyaniline

Physical State?

Liquid / Solution

Solid / Filter Cake

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Stream C: Hazardous Solid Waste
(Double Bagged)

Stream A: Halogenated Organic Waste
(High Temp Incineration)

Yes (DCM, etc.) No (MeOH, EtOAc)
BUT contains >1% Halogenated Solute

Stream B: Non-Halogenated Waste
(Check Local Limits)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-Chloro-4-cyclopropoxyaniline waste. Note that

even in non-halogenated solvents, high concentrations of the solute usually mandate the

Halogenated stream.

Spill Response Protocol
Trigger: Any release > 5 mL or 500 mg outside a containment device.
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Evacuate & Ventilate:

Clear the immediate area.[1] The aniline vapor pressure is low, but dust or aerosols are

highly toxic.

PPE Escalation:

Gloves: Double-gloving is mandatory. Inner layer: Latex or Nitrile. Outer layer: Thick Nitrile

(minimum 5 mil) or Silver Shield laminate.

Reasoning: Anilines permeate thin nitrile rapidly.

Respiratory: If outside a fume hood, use a half-mask respirator with Organic Vapor/P100

cartridges.

Containment:

Liquids: Dike the spill with inert absorbent pillows (vermiculite or diatomaceous earth). Do

NOT use paper towels (combustible).

Solids: Cover with wet paper towels to prevent dust generation, then scoop.

Decontamination:

After removing the bulk material, wash the surface with a mild surfactant (soap/water).

Avoid: Do not use bleach (hypochlorite) immediately, as it can react with the amine to form

N-chloroamines (toxic).

Regulatory & Technical Data Summary
Waste Characterization Table
Use this data for your internal waste manifest.
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Parameter Value / Code Notes

EPA Waste Code (RCRA)

D001 (Ignitable, if in

solvent)F002 (If spent

halogenated solvent)Not Listed

(P/U)

While not explicitly P or U

listed by CAS, it must be

treated as Characteristic

Hazardous Waste due to

toxicity and halogen content.

DOT Shipping Name
Toxic solids, organic, n.o.s. (2-

Chloro-4-cyclopropoxyaniline)
Class 6.1

UN Number
UN 2811 (Solid) or UN 2810

(Liquid)

Incineration Req. > 1100°C

Required to fracture the

cyclopropyl ring and mineralize

the chlorine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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